Cas no 401937-97-1 (diethyl 4-(2-chloro-6-fluorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate)

• Product Name: diethyl 4-(2-chloro-6-fluorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
• CAS No: 401937-97-1
• MF: C₁₉H₂₁ClFNO₄
• MW: 381.825748205185
• CID: 6438077
• PubChem ID: 983435
• Update Time: 2025-06-08

diethyl 4-(2-chloro-6-fluorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 4-(2-chloro-6-fluorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
• 3,5-Pyridinedicarboxylic acid, 4-(2-chloro-6-fluorophenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester

• Inchi： 1S/C19H21ClFNO4/c1-5-25-18(23)14-10(3)22-11(4)15(19(24)26-6-2)17(14)16-12(20)8-7-9-13(16)21/h7-9,17,22H,5-6H2,1-4H3
• InChI Key： DJFZZJFQQZWNJP-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(C(OCC)=O)C(C2=C(F)C=CC=C2Cl)C=1C(OCC)=O

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 445.0±45.0 °C(Predicted)
• pka: 2.72±0.70(Predicted)

Additional information on diethyl 4-(2-chloro-6-fluorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate

Research Brief on Diethyl 4-(2-Chloro-6-Fluorophenyl)-2,6-Dimethyl-1,4-Dihydro-3,5-Pyridinedicarboxylate (CAS: 401937-97-1)

Diethyl 4-(2-chloro-6-fluorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate (CAS: 401937-97-1) is a dihydropyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known for their calcium channel blocking activity, which is pivotal in the treatment of cardiovascular diseases such as hypertension and angina. Recent studies have expanded the understanding of its pharmacological properties, synthesis pathways, and potential applications beyond cardiovascular health.

The synthesis of diethyl 4-(2-chloro-6-fluorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate typically involves a multi-step process, including the Hantzsch pyridine synthesis, which allows for the introduction of various substituents to modulate its biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored its structural analogs to enhance its efficacy and reduce potential side effects.

Pharmacological studies have demonstrated that this compound exhibits selective binding to L-type calcium channels, which are critical in regulating vascular smooth muscle contraction. In vitro and in vivo experiments have shown promising results in reducing blood pressure and improving coronary blood flow. Additionally, recent investigations have highlighted its potential neuroprotective effects, suggesting a broader therapeutic scope. These findings are supported by molecular docking studies that reveal its high affinity for specific binding sites on calcium channels.

Despite its promising pharmacological profile, challenges remain in optimizing the pharmacokinetic properties of diethyl 4-(2-chloro-6-fluorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate. Issues such as bioavailability, metabolic stability, and tissue distribution need to be addressed to facilitate its transition from preclinical to clinical studies. Recent research has focused on formulating this compound into nano-carriers or prodrugs to overcome these limitations, with preliminary results indicating improved delivery and efficacy.

In conclusion, diethyl 4-(2-chloro-6-fluorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate represents a versatile scaffold in medicinal chemistry with significant potential for therapeutic development. Ongoing research aims to refine its pharmacological properties and explore novel applications, positioning it as a valuable candidate for future drug discovery efforts. Continued collaboration between chemists, biologists, and pharmacologists will be essential to unlock its full potential.